Cas no 223575-82-4 (4'-Chloro-3'-fluoro1,1'-biphenyl-2-carbaldehyde)

• Product Name: 4'-Chloro-3'-fluoro1,1'-biphenyl-2-carbaldehyde
• CAS No: 223575-82-4
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• MDL: MFCD08443962
• CID: 3143185
• PubChem ID: 18357470
• Update Time: 2025-04-21

4'-Chloro-3'-fluoro1,1'-biphenyl-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-2-carbaldehyde
• CA-0702
• SCHEMBL2477166
• 4'-Chloro-3'-fluoro[1,1'-biphenyl]-2-carbaldehyde
• AKOS005071997
• 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-2-carboxaldehyde
• 2-(4-chloro-3-fluorophenyl)benzaldehyde
• MFCD08443962
• CS-0328294
• 4''-Chloro-3''-fluoro-[1,1''-biphenyl]-2-carbaldehyde
• E84583
• 223575-82-4
• 4'-chloro-3'-fluorobiphenyl-2-carbaldehyde
• 4'-Chloro-3'-fluoro[1,1'-biphenyl]-2-carbaldehyde, AldrichCPR
• 4'-Chloro-3'-fluoro1,1'-biphenyl-2-carbaldehyde

• MDL： MFCD08443962
• Inchi： 1S/C13H8ClFO/c14-12-6-5-9(7-13(12)15)11-4-2-1-3-10(11)8-16/h1-8H
• InChI Key： KWNKSAXMTKXQHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 234.0247707g/mol
• Monoisotopic Mass: 234.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 60-62°C

4'-Chloro-3'-fluoro1,1'-biphenyl-2-carbaldehyde Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT